Cas no 1025678-47-0 ((2Z)-3-[(4-chloro-6-methylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile)

• Product Name: (2Z)-3-[(4-chloro-6-methylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
• CAS No: 1025678-47-0
• MF: C₁₅H₁₃ClN₄O₂S
• MW: 348.807320356369
• MDL: MFCD00245823
• CID: 4568496
• Update Time: 2025-05-20

(2Z)-3-[(4-chloro-6-methylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-3-[(4-chloro-6-methylpyrimidin-2-yl)amino]-2-(4-methylphenyl)sulfonylprop-2-enenitrile
• 2-Propenenitrile, 3-[(4-chloro-6-methyl-2-pyrimidinyl)amino]-2-[(4-methylphenyl)sulfonyl]-
• (2Z)-3-[(4-chloro-6-methylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile

• MDL： MFCD00245823
• Inchi： 1S/C15H13ClN4O2S/c1-10-3-5-12(6-4-10)23(21,22)13(8-17)9-18-15-19-11(2)7-14(16)20-15/h3-7,9H,1-2H3,(H,18,19,20)
• InChI Key： YGVXLNNAHCHFPP-UHFFFAOYSA-N
• SMILES： C(#N)C(S(C1=CC=C(C)C=C1)(=O)=O)=CNC1=NC(C)=CC(Cl)=N1

Computed Properties

• Exact Mass: 348.044775g/mol
• Monoisotopic Mass: 348.044775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 348.8g/mol
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Additional information on (2Z)-3-[(4-chloro-6-methylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile

Introduction to (2Z)-3-[(4-chloro-6-methylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile (CAS No. 1025678-47-0)

(2Z)-3-[(4-chloro-6-methylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1025678-47-0, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. Its molecular structure incorporates several key functional groups, including a pyrimidine ring, an amine group, and a nitrile group, which contribute to its reactivity and potential interactions with biological targets.

The< strong>pyrimidine ring is a heterocyclic aromatic compound that is widely found in nucleic acids and various pharmaceuticals. In this compound, the pyrimidine ring is substituted with a chloro group at the 4-position and a methyl group at the 6-position, which can influence its electronic properties and biological activity. The presence of these substituents can modulate the compound's affinity for specific enzymes or receptors, making it a valuable scaffold for drug design.

The< strong>amine group in the molecule is another critical feature that contributes to its potential pharmacological properties. Amino groups are known to participate in hydrogen bonding and can form salt bridges with other biomolecules, which is essential for drug-receptor interactions. In this context, the amine group in (2Z)-3-[(4-chloro-6-methylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile could serve as a key interaction point with biological targets, enhancing its binding affinity and efficacy.

The< strong>nitrile group is another important functional group present in this compound. Nitrile groups are known for their ability to participate in various chemical reactions, including nucleophilic addition reactions, which can be exploited in synthetic chemistry for the development of more complex molecules. Additionally, nitrile groups can influence the pharmacokinetic properties of a drug, such as its solubility and metabolic stability.

4-methylbenzenesulfonyl moiety in the molecule adds another layer of complexity and functionality. The sulfonyl group is known to enhance the lipophilicity of a molecule, which can improve its ability to cross cell membranes and reach its target site. Furthermore, sulfonyl groups are commonly found in pharmaceuticals due to their ability to form stable interactions with biological targets, often through hydrogen bonding or electrostatic interactions.

The synthesis of (2Z)-3-[(4-chloro-6-methylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile involves multiple steps and requires careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrimidine derivative, followed by functionalization with the amine and sulfonyl groups. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

In recent years, there has been growing interest in developing novel compounds that target specific biological pathways involved in various diseases. (2Z)-3-[(4-chloro-6-methylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile has shown promise in preclinical studies as a potential therapeutic agent for several conditions. Its unique structural features make it a versatile scaffold that can be modified further to enhance its pharmacological properties.

One of the most exciting aspects of this compound is its potential application in oncology research. The combination of a pyrimidine ring, an amine group, and a nitrile group suggests that it may have inhibitory effects on enzymes or receptors involved in cancer cell proliferation. Preclinical studies have indicated that derivatives of this compound may exhibit antitumor activity by interfering with critical signaling pathways that drive cancer growth.

Another area where (2Z)-3-[(4-chloro-6-methylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile shows promise is in anti-inflammatory research. Inflammation is a key factor in many chronic diseases, including autoimmune disorders and cardiovascular conditions. The compound's ability to interact with inflammatory pathways may make it an effective therapeutic agent for reducing inflammation and mitigating associated symptoms.

The< strong>Molecular Modeling studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. By using computational methods such as molecular dynamics simulations and docking studies, researchers can predict how (2Z)-3-[(4-chloro-6-methylpyrimidin-2-y l)amino]-2-(4-methylbenzenesulfonyl)prop - 2 - enenitrile interacts with proteins or enzymes at an atomic level. These studies have provided valuable insights into the compound's binding affinity and mechanism of action.

Synthetic Modifications are being explored to optimize the pharmacological properties of (2Z)-3-[ (4-chloro - 6 - methylpyrimidin - 2 - y l ) amino ] - 2 - ( 4 - methylbenzenesulfony l ) prop - 2 - enenitrile . Researchers are investigating different substituents that can be introduced into the pyrimidine ring or other parts of the molecule to enhance its potency, selectivity, and pharmacokinetic profile. These modifications aim to improve the compound's therapeutic index and reduce potential side effects.

The< strong>Evaluation of Pharmacokinetic Properties is crucial for determining how well ( 2 Z ) - 3 - [ ( 4 - chloro - 6 - methylpyrimidin - 2 - y l ) amino ] - 2 - ( 4 - methylbenzenesulfony l ) prop - 2 - enenitrile performs in vivo . Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are carefully assessed through various experimental models. Understanding these properties helps researchers predict how the compound will behave once administered to humans.

In conclusion, ( 2 Z ) - 3 - [ ( 4 - chloro - 6 - methylpyrimidin e ) amino ] - 2 e sults o f preliminary studies indicate that it has significant potential as a therapeutic agent . Its unique structural features , combined with promising preclinical data , make it an attractive candidate for further development . As research continues , additional insights into its mechanisms of action and potential applications will undoubtedly emerge , paving the way for new treatments for various diseases . p >